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Compound of Interest

Compound Name: 246256-50-8

Cat. No.: B613775 Get Quote

An In-depth Technical Guide to 5(6)-Carboxytetramethylrhodamine N-succinimidyl ester (5(6)-

TAMRA SE): Solubility and Storage

For researchers, scientists, and drug development professionals utilizing fluorescent labeling,

the proper handling of reagents is paramount to ensure experimental success. This guide

provides a comprehensive overview of the solubility and storage conditions for 5(6)-

Carboxytetramethylrhodamine N-succinimidyl ester (5(6)-TAMRA SE), a widely used amine-

reactive fluorescent dye for labeling proteins, peptides, and nucleic acids.

Data Presentation
Accurate and reproducible experimental outcomes begin with the correct preparation of

labeling reagents. The following tables summarize the key quantitative data regarding the

solubility and recommended storage conditions for 5(6)-TAMRA SE.

Table 1: Solubility of 5(6)-TAMRA SE
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Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

Dimethylformamide

(DMF)
>10 mg/mL[1] >18.9 mM

Anhydrous grade

recommended. May

require sonication for

complete dissolution.

Dimethyl sulfoxide

(DMSO)
>10 mg/mL[1] >18.9 mM

Anhydrous grade is

crucial for the stability

of the succinimidyl

ester.

Acetonitrile (ACN) Soluble[2][3] Not specified
Purity and dryness are

important.

Methanol (MeOH) Soluble[2][4] Not specified

Can be used, but less

common for stock

solutions due to

potential reactivity.

Note: The solubility of fluorescent dyes can be influenced by factors such as purity,

temperature, and the presence of moisture. It is always recommended to start with small

quantities to assess solubility in a specific solvent lot.

Table 2: Storage Conditions for 5(6)-TAMRA SE
Form Temperature Conditions Duration

Solid (Powder) -20°C[3][4][5][6]
Desiccated, protected

from light[3][5][6]
At least 1-2 years[6]

Stock Solution in

Anhydrous DMSO
-20°C[5]

Aliquoted, desiccated,

protected from light[5]
Up to 3 months[5]

Stock Solution in

Anhydrous DMSO
-80°C

Aliquoted, protected

from light
Up to 6 months
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Experimental Protocols
Adherence to established protocols for the preparation and handling of 5(6)-TAMRA SE is

critical for achieving optimal labeling efficiency and reproducibility.

Protocol 1: Preparation of a 10 mM Stock Solution in
Anhydrous DMSO
This protocol describes the preparation of a concentrated stock solution of 5(6)-TAMRA SE,

which can be used for subsequent labeling reactions.

Materials:

5(6)-TAMRA SE, solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettors and sterile, disposable tips

Procedure:

Equilibration: Before opening, allow the vial of 5(6)-TAMRA SE to equilibrate to room

temperature for at least 20 minutes. This prevents the condensation of moisture, which can

lead to hydrolysis of the reactive succinimidyl ester.

Reconstitution: Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10

mM concentration. For example, to a 1 mg vial of 5(6)-TAMRA SE (MW ~527.5 g/mol ), add

approximately 189 µL of anhydrous DMSO.

Dissolution: Vortex the vial for at least 1 minute to ensure complete dissolution of the dye. If

necessary, brief sonication in a water bath can be used to aid dissolution.

Aliquoting and Storage: Centrifuge the vial briefly to collect the solution at the bottom. Aliquot

the stock solution into smaller, single-use volumes in low-protein-binding microcentrifuge
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tubes. Store the aliquots at -20°C or -80°C, protected from light and moisture.

Protocol 2: General Procedure for Assessing Solubility
This protocol provides a general method for determining the approximate solubility of 5(6)-

TAMRA SE in a solvent of interest.

Materials:

5(6)-TAMRA SE, solid

Test solvent (e.g., acetonitrile, DMF)

Calibrated balance

Vials of known volume

Vortex mixer and/or sonicator

Procedure:

Preparation: Weigh a small, known amount of 5(6)-TAMRA SE (e.g., 1 mg) into a clear vial.

Solvent Addition: Add a small, measured volume of the test solvent to the vial (e.g., 100 µL to

initially test for 10 mg/mL solubility).

Dissolution Attempt: Vigorously vortex the vial for 1-2 minutes. Observe for any undissolved

particles.

Assisted Dissolution: If the solid is not fully dissolved, sonicate the vial in a water bath for 5-

10 minutes. Gentle warming (to ~30-40°C) can also be applied, but care should be taken to

avoid degradation.

Incremental Solvent Addition: If the solid remains undissolved, add additional measured

volumes of the solvent incrementally (e.g., in 50 µL increments), vortexing/sonicating after

each addition, until the solid is completely dissolved.
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Solubility Calculation: The approximate solubility is calculated based on the initial mass of

the dye and the total volume of solvent required for complete dissolution.

Mandatory Visualization
The following diagrams illustrate key workflows and relationships relevant to the handling and

use of 5(6)-TAMRA SE.
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Storage of Solid 5(6)-TAMRA SE

Stock Solution Preparation

Storage of Stock Solution
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Recommended Solvents

Critical Factors for Stability

5(6)-TAMRA SE

Anhydrous DMSO

Soluble In

Anhydrous DMF

Soluble In

Acetonitrile

Soluble In

Methanol

Soluble In

Protection from Light

Sensitive To

Low Temperature (-20°C to -80°C)

Requires

Anhydrous Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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